Cas no 64380-81-0 (3-(pyrimidin-2-ylsulfanyl)propan-1-amine)

• Product Name: 3-(pyrimidin-2-ylsulfanyl)propan-1-amine
• CAS No: 64380-81-0
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• MDL: MFCD07365010
• CID: 4096865
• PubChem ID: 15230135
• Update Time: 2025-06-08

3-(pyrimidin-2-ylsulfanyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, 3-(2-pyrimidinylthio)-
• 3-pyrimidin-2-ylsulfanylpropan-1-amine
• 3-(pyrimidin-2-ylsulfanyl)propan-1-amine
• AKOS000220520
• EN300-242613
• STL308572
• 2-[(3-AMINOPROPYL)SULFANYL]PYRIMIDINE
• SCHEMBL11360935
• 64380-81-0

• MDL： MFCD07365010
• Inchi： 1S/C7H11N3S/c8-3-1-6-11-7-9-4-2-5-10-7/h2,4-5H,1,3,6,8H2
• InChI Key： GNFBOGPCQHTJQI-UHFFFAOYSA-N
• SMILES： C(N)CCSC1=NC=CC=N1

Computed Properties

• Exact Mass: 169.06736854Da
• Monoisotopic Mass: 169.06736854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 77.1Ų

Additional information on 3-(pyrimidin-2-ylsulfanyl)propan-1-amine

Introduction to 3-(pyrimidin-2-ylsulfanyl)propan-1-amine (CAS No. 64380-81-0)

3-(pyrimidin-2-ylsulfanyl)propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and diverse applications. This compound, identified by the CAS number 64380-81-0, has garnered considerable attention due to its potential in drug development and biological research. The molecular framework of this compound consists of a pyrimidine ring linked to a propylamine group via a sulfur atom, which contributes to its distinctive chemical properties and reactivity.

The pyrimidine moiety is a crucial component in many bioactive molecules, often found in nucleoside analogs and antiviral agents. In contrast, the propylamine group introduces a basic nitrogen atom, enhancing the compound's ability to interact with various biological targets. The sulfur bridge between the pyrimidine and propylamine moieties not only influences the electronic distribution of the molecule but also opens up possibilities for further functionalization, making it a versatile intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, 3-(pyrimidin-2-ylsulfanyl)propan-1-amine has shown promise in several preclinical studies. Its ability to modulate enzyme activity and interact with specific protein targets has made it a candidate for investigating potential treatments in areas such as oncology and inflammatory diseases. The compound's structural features allow it to mimic natural biomolecules, thereby facilitating its role as a scaffold for drug design.

In the realm of drug discovery, the synthesis of 3-(pyrimidin-2-ylsulfanyl)propan-1-amine has been optimized to ensure high yield and purity. Modern synthetic methodologies leverage catalytic processes and green chemistry principles to minimize waste and improve efficiency. These advancements not only reduce production costs but also enhance the sustainability of pharmaceutical manufacturing. The compound's synthesis typically involves multi-step reactions, including nucleophilic substitution and condensation reactions, which are carefully controlled to achieve the desired product.

The pharmacological profile of 3-(pyrimidin-2-ylsulfanyl)propan-1-amine has been extensively studied in vitro and in vivo. Research indicates that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathways. For instance, studies have demonstrated its potential as an antagonist for specific kinases, which are overactive in various cancers. Additionally, its interaction with receptors involved in inflammation suggests its utility in developing anti-inflammatory therapies. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

One of the most compelling aspects of 3-(pyrimidin-2-ylsulfanyl)propan-1-amine is its adaptability in drug design. Chemists have explored various derivatives of this compound to enhance its pharmacological properties. By introducing different substituents or altering the core structure, researchers can fine-tune its activity and selectivity. This flexibility is particularly valuable in addressing complex diseases that require targeted interventions. The compound's molecular architecture provides a rich foundation for structural modifications, enabling the development of next-generation therapeutics.

The role of computational chemistry in understanding 3-(pyrimidin-2-ylsulfanyl)propan-1-amine cannot be overstated. Advanced computational methods allow researchers to predict how this compound will behave within biological systems without extensive experimental testing. Molecular dynamics simulations and quantum mechanical calculations provide insights into its binding interactions and metabolic pathways. These tools are indispensable in modern drug discovery, streamlining the process from hypothesis generation to lead optimization.

As research continues to evolve, so do the applications of 3-(pyrimidin-2-ylsulfanyl)propan-1-amine. Emerging technologies such as CRISPR gene editing and personalized medicine are opening new avenues for therapeutic intervention. This compound's unique properties make it well-suited for developing targeted therapies that address individual patient needs. By integrating traditional medicinal chemistry with cutting-edge biotechnologies, scientists can unlock new possibilities for treating complex diseases.

The future prospects for 3-(pyrimidin-2-ylsulfanyl)propan-1-amine are promising, driven by ongoing research and technological innovations. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms deepens, so does our ability to design effective treatments using compounds like this one. The journey from discovery to market-ready drug is long and challenging, but the potential rewards are immense.

In conclusion, 3-(pyrimidin-2-ylsulfanyl)propan-1-amine represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its diverse applications, positions it as a valuable tool for drug development and biological research. As scientists continue to explore its potential, we can expect further breakthroughs that will benefit patients worldwide.